Cas no 2098095-02-2 (2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide)

• Product Name: 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide
• CAS No: 2098095-02-2
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 5726270
• PubChem ID: 121213824
• Update Time: 2025-11-01

2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide
• F2198-5537
• AKOS026724296
• 2098095-02-2
• starbld0028572
• 2-(1-methyl-3-thiophen-3-ylpyrazol-4-yl)ethanimidamide

• Inchi： 1S/C10H12N4S/c1-14-5-8(4-9(11)12)10(13-14)7-2-3-15-6-7/h2-3,5-6H,4H2,1H3,(H3,11,12)
• InChI Key： UVDCBSYFEIMDBS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(=CN(C)N=1)CC(=N)N

Computed Properties

• Exact Mass: 220.07826757g/mol
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide

Introduction to 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide (CAS No. 2098095-02-2)

2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide, with the CAS number 2098095-02-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a pyrazole ring, and an acetimidamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide can be represented as follows: C₁₄H₁₄N₄S. The presence of the thiophene ring provides the molecule with aromatic properties and enhances its lipophilicity, which is crucial for crossing biological membranes. The pyrazole ring, known for its versatile biological activities, including anti-inflammatory and analgesic properties, further enhances the compound's potential as a therapeutic agent. The acetimidamide group adds to the molecule's stability and solubility, making it suitable for various pharmaceutical formulations.

Recent studies have explored the biological activities of 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This inhibition is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. These findings suggest that 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide has also been investigated for its potential as an analgesic agent. Preclinical studies in animal models have demonstrated that this compound exhibits significant analgesic effects, particularly in models of neuropathic pain. The mechanism underlying these effects is thought to involve the modulation of nociceptive pathways and the inhibition of pain-related neurotransmitters. These findings highlight the compound's potential for developing new analgesic drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide have also been studied to assess its suitability for clinical applications. In vitro and in vivo studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a favorable half-life, which are essential for ensuring sustained therapeutic effects. Furthermore, preliminary toxicity studies have indicated that 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide has a low toxicity profile, making it a safe candidate for further development.

The synthesis of 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetimidamide has been optimized using modern synthetic techniques to ensure high yield and purity. The synthetic route typically involves several steps, including the formation of the thiophene ring, the introduction of the pyrazole ring, and the final coupling with acetimidamide. These synthetic methods are scalable and can be adapted for large-scale production, which is crucial for commercialization.

In conclusion, 2-(1-methyl-3-(thiophen-3-y l)-1H-pyrazol -4-y l)ac etim idam ide (CAS No . 2098095 -0 2 - 2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.